(E)-2-cyano-3-(dimethylamino)-N-[(methoxyamino)methylidene]prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(dimethylamino)-N-[(methoxyamino)methylidene]prop-2-enamide
• InChI: InChI=1S/C8H12N4O2/c1-12(2)5-7(4-9)8(13)10-6-11-14-3/h5-6H,1-3H3,(H,10,11,13)/b7-5+
• InChI Key: UIOSTOKRNIXYHV-FNORWQNLSA-N
• Canonical SMILES: CN(C)C=C(C#N)C(=O)N=CNOC
• Isomeric SMILES: CN(C)/C=C(\C#N)/C(=O)N=CNOC
• Molecular Formula: C8H12N4O2
• Molecular Weight: 196.21 g/mol

Description

Compound “(E)-2-cyano-3-(dimethylamino)-N-[(methoxyamino)methylidene]prop-2-enamide” is a chemical entity registered in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “(E)-2-cyano-3-(dimethylamino)-N-[(methoxyamino)methylidene]prop-2-enamide” involves specific reaction conditions and reagents. The detailed synthetic route includes the use of various catalysts and solvents to achieve the desired product. The reaction conditions are optimized to ensure high yield and purity of the compound.

Industrial Production Methods: In industrial settings, the production of compound “this compound” is scaled up using advanced techniques. These methods involve continuous flow reactors and automated systems to maintain consistency and efficiency. The industrial production process is designed to minimize waste and reduce environmental impact.

Chemical Reactions Analysis

Types of Reactions: Compound “(E)-2-cyano-3-(dimethylamino)-N-[(methoxyamino)methylidene]prop-2-enamide” undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by specific reagents and conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate and hydrogen peroxide are used.

Reduction: Reducing agents like sodium borohydride and lithium aluminum hydride are employed.

Substitution: Halogenation and alkylation reactions are performed using halogenating agents and alkyl halides.

Major Products: The major products formed from these reactions include various derivatives of the original compound, which have distinct properties and applications.

Scientific Research Applications

Compound “(E)-2-cyano-3-(dimethylamino)-N-[(methoxyamino)methylidene]prop-2-enamide” has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and catalysis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of compound “(E)-2-cyano-3-(dimethylamino)-N-[(methoxyamino)methylidene]prop-2-enamide” involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to enzymes or receptors, thereby modulating their activity. The detailed molecular pathways are studied to understand its biological effects and potential therapeutic applications.

Comparison with Similar Compounds

• Compound “CID 2632”
• Compound “CID 6540461”
• Compound “CID 5362065”
• Compound “CID 5479530”

Comparison: Compound “(E)-2-cyano-3-(dimethylamino)-N-[(methoxyamino)methylidene]prop-2-enamide” is unique due to its specific chemical structure and properties. Compared to similar compounds, it exhibits distinct reactivity and biological activity, making it a valuable compound for various applications.

This detailed article provides a comprehensive overview of compound “this compound,” highlighting its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds